Cas no 88939-02-0 (Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester)
88939-02-0 structure
Product Name:Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester
CAS No:88939-02-0
MF:C9H16O2S
MW:188.287141799927
CID:619228
PubChem ID:14691861
Update Time:2025-04-19
Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester
- S-tert-butyl 2-methyl-3-oxobutanethioate
- DTXSID70563051
- 88939-02-0
- S-(tert-butyl) 2-methyl-3-oxobutanethioate
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- Inchi: 1S/C9H16O2S/c1-6(7(2)10)8(11)12-9(3,4)5/h6H,1-5H3
- InChI Key: OOCJZRFUBHRDRE-UHFFFAOYSA-N
- SMILES: S(C(C(C(C)=O)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 188.08710092g/mol
- Monoisotopic Mass: 188.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 59.4Ų
Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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